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Compound of Interest

Compound Name: 2,3-Dimethyldecane

CAS No.: 17312-44-6

Cat. No.: B1670047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structural isomers of

dimethyldecane (C₁₂H₂₆). It details the physicochemical properties of these branched-chain

alkanes, including boiling points, melting points, densities, and refractive indices, presented in

a clear, tabular format for comparative analysis. The guide also outlines standard experimental

methodologies for the determination of these properties and includes a systematic

classification of the isomers visualized through a logical relationship diagram. This document

serves as a valuable resource for researchers and professionals in chemistry, materials

science, and drug development who require detailed information on the isomeric variations of

dimethyldecane.

Introduction to Structural Isomerism in Alkanes
Structural isomers are molecules that share the same molecular formula but differ in the

connectivity of their atoms. In the case of alkanes, this isomerism arises from the different
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possible branching patterns of the carbon chain. As the number of carbon atoms in an alkane

molecule increases, the number of possible structural isomers grows rapidly.

Dimethyldecane, with the molecular formula C₁₂H₂₆, is an excellent example of the structural

diversity possible within a relatively simple alkane. The two methyl groups can be attached to

various positions on the ten-carbon decane backbone, resulting in a multitude of isomers with

distinct physical and chemical properties. These differences in properties, such as boiling point

and density, are critical in various applications, including their use as solvents, fuels, and as

reference compounds in analytical chemistry. Understanding the specific properties of each

isomer is crucial for their effective application in research and industry.

Physicochemical Properties of Dimethyldecane
Isomers
The following table summarizes the available quantitative data for the structural isomers of

dimethyldecane. It is important to note that for some isomers, only estimated or calculated data

are available due to the limited extent of experimental characterization for every single isomer.
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Isomer
CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

Refractive
Index

2,2-

Dimethyldeca

ne

17302-37-3
200.12 (est.)

[1]
Not Available Not Available Not Available

2,3-

Dimethyldeca

ne

17312-44-6 Not Available Not Available Not Available Not Available

2,4-

Dimethyldeca

ne

2801-84-5 200.4[2] -50.8 (est.)[2] 0.749[2] 1.42[2]

2,5-

Dimethyldeca

ne

17312-50-4 Not Available Not Available 0.739 Not Available

2,6-

Dimethyldeca

ne

13150-81-7 ~220
Not well-

defined[3]

~0.74 at

20°C[3]
Not Available

2,7-

Dimethyldeca

ne

Not Available
473.08 (K,

est.)

19.79

(kJ/mol, est.)
Not Available Not Available

2,8-

Dimethyldeca

ne

Not Available Not Available Not Available Not Available Not Available

2,9-

Dimethyldeca

ne

1002-17-1 Not Available Not Available Not Available Not Available

3,3-

Dimethyldeca

ne

17302-38-4 Not Available Not Available Not Available Not Available

3,4-

Dimethyldeca

ne

17312-45-7 Not Available Not Available Not Available Not Available
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3,5-

Dimethyldeca

ne

17312-48-0 200 -50.8 (est.) 0.7509 1.4214[4]

3,6-

Dimethyldeca

ne

17312-53-7 201[5] -50.8 (est.)[5] 0.7510[5] 1.4214[5]

3,7-

Dimethyldeca

ne

17312-54-8 202[6] -50.8 (est.)[6] 0.7513[6] 1.4217[6]

3,8-

Dimethyldeca

ne

17312-55-9 ~181-187[7] ~-60[7] ~0.74-0.80[7] Not Available

4,4-

Dimethyldeca

ne

17312-39-9 Not Available Not Available Not Available Not Available

4,5-

Dimethyldeca

ne

Not Available Not Available Not Available Not Available Not Available

4,6-

Dimethyldeca

ne

17312-49-1 Not Available Not Available Not Available Not Available

4,7-

Dimethyldeca

ne

17312-56-0 199[8] -50.8 (est.)[8] 0.7507[8] 1.4209[8]

5,5-

Dimethyldeca

ne

Not Available Not Available Not Available Not Available Not Available

5,6-

Dimethyldeca

ne

1636-43-7 201[9] -50.8 (est.)[9] 0.7567[9] 1.4241[9]
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Note: "est." denotes an estimated value. "Not Available" indicates that the data was not found

in the conducted searches.

Experimental Protocols for Physicochemical
Property Determination
The accurate determination of the physicochemical properties of dimethyldecane isomers relies

on standardized experimental procedures. While specific protocols for each isomer are not

readily available in the public domain, the following sections describe the general

methodologies employed for determining boiling point, density, and refractive index for liquid

organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For hydrocarbons like dimethyldecane isomers, a common and precise method for

determining the boiling range is Gas Chromatography (GC), as outlined in standards such as

ASTM D2887.[3][5][10][11][12]

General Protocol for Simulated Distillation by GC (based on ASTM D2887):

Instrumentation: A gas chromatograph equipped with a non-polar capillary column and a

flame ionization detector (FID) is used.

Calibration: A calibration mixture of n-alkanes with known boiling points is injected into the

GC. The retention times of these standards are recorded to create a calibration curve that

correlates retention time with boiling point.

Sample Preparation: The dimethyldecane isomer sample is diluted in a suitable solvent (e.g.,

carbon disulfide).

Injection: A small volume of the prepared sample is injected into the GC.

Temperature Program: The column temperature is increased at a controlled, linear rate to

facilitate the separation of components based on their boiling points.
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Data Analysis: The retention time of the sample peak is measured, and its corresponding

boiling point is determined from the calibration curve. The data acquisition system records

the detector response over time, and the resulting chromatogram is used to determine the

boiling range distribution.

Density Measurement
The density of a liquid is its mass per unit volume. For organic liquids, density is typically

measured using a pycnometer or a digital density meter.

General Protocol using a Pycnometer:

Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent and dried

completely.

Weighing the Empty Pycnometer: The mass of the empty, dry pycnometer is accurately

measured.

Filling with Sample: The pycnometer is filled with the dimethyldecane isomer, ensuring no air

bubbles are trapped. The temperature of the sample is allowed to equilibrate to a specific,

constant temperature (e.g., 20°C).

Weighing the Filled Pycnometer: The mass of the pycnometer filled with the sample is

accurately measured.

Volume Determination: The volume of the pycnometer is determined by repeating the

procedure with a reference liquid of known density, such as deionized water.

Calculation: The density of the sample is calculated by dividing the mass of the sample

(mass of filled pycnometer minus mass of empty pycnometer) by the volume of the

pycnometer.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is measured

using a refractometer.
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General Protocol using an Abbe Refractometer:

Calibration: The refractometer is calibrated using a standard with a known refractive index,

such as distilled water.

Sample Application: A few drops of the dimethyldecane isomer are placed on the clean, dry

prism of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls to bring the dividing line between the light and dark

fields into sharp focus at the center of the crosshairs.

Reading: The refractive index is read directly from the instrument's scale.

Temperature Control: The temperature is maintained at a constant, specified value (e.g.,

20°C) using a circulating water bath, as the refractive index is temperature-dependent. The

temperature at which the measurement is taken should always be reported.

Systematic Classification of Dimethyldecane
Isomers
The structural isomers of dimethyldecane can be systematically classified based on the

positions of the two methyl groups on the decane backbone. This classification provides a

logical framework for understanding the relationships between the different isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification of Dimethyldecane Isomers
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Caption: Classification of dimethyldecane isomers.
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Conclusion
This technical guide has provided a detailed compilation of the structural isomers of

dimethyldecane, including their physicochemical properties and the standard experimental

methods used for their determination. The systematic classification and tabular presentation of

data offer a valuable resource for researchers and professionals who require a comparative

understanding of these compounds. While experimental data for all isomers is not exhaustively

available, this guide serves as a comprehensive starting point for further investigation and

application of dimethyldecane isomers in various scientific and industrial fields. The provided

methodologies can be adapted for the characterization of other branched alkanes, contributing

to a broader understanding of structure-property relationships in organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Structural Isomers of
Dimethyldecane]. BenchChem, [2026]. [Online PDF]. Available at:
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structural-isomers-of-dimethyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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